Cas no 1368869-86-6 (1-benzyl-2-hydroxy-1H-imidazole-5-carboxylicacid)

• Product Name: 1-benzyl-2-hydroxy-1H-imidazole-5-carboxylicacid
• CAS No: 1368869-86-6
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 6322041
• PubChem ID: 71695403
• Update Time: 2024-01-13

1-benzyl-2-hydroxy-1H-imidazole-5-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 1368869-86-6
• EN300-729501
• 1-benzyl-2-hydroxy-1H-imidazole-5-carboxylicacid
• 1-benzyl-2-hydroxy-1H-imidazole-5-carboxylic acid
• AKOS016353096
• CS-0290457
• MFCD21909022
• 3-benzyl-2-oxo-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C11H10N2O3/c14-10(15)9-6-12-11(16)13(9)7-8-4-2-1-3-5-8/h1-6H,7H2,(H,12,16)(H,14,15)
• InChI Key： JBBLVCUVUFLIOV-UHFFFAOYSA-N
• SMILES： O=C1NC=C(C(=O)O)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles